Cas no 27019-47-2 (beta-Alanine benzyl ester p-toluenesulfonate)
Beta-Alanine benzyl ester p-toluenesulfonate is a chemically modified derivative of beta-alanine, where the carboxyl group is protected as a benzyl ester and the amino group is stabilized as a p-toluenesulfonate salt. This compound is primarily utilized in peptide synthesis and organic chemistry as an intermediate, offering improved solubility and handling properties compared to the free amino acid. The benzyl ester group facilitates selective deprotection under mild conditions, while the p-toluenesulfonate counterion enhances crystallinity and stability. Its structural features make it a valuable reagent for controlled amide bond formation and other synthetic applications requiring temporary protection of the beta-alanine moiety.
27019-47-2 structure
Product Name:beta-Alanine benzyl ester p-toluenesulfonate
CAS No:27019-47-2
MF:C17H21NO5S
MW:351.417343854904
MDL:MFCD00039061
CID:53058
PubChem ID:87562877
Update Time:2025-06-07
beta-Alanine benzyl ester p-toluenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- B-alanine benzyl ester P-*toluenesulfonate
- H-.beta.-Ala-OBzl . p-tosylate
- H-BAla-OBzl.p-tosylate
- beta-Alanine benzyl ester p-toluenesulfonate
- benzyl 3-aminopropanoate,4-methylbenzenesulfonic acid
- BETA-ALANINE BENZYL ESTER P-TOLUENESULFONATE SALT
- H-b-Ala-OBzl.TosOH
- H-β-Ala-OBzl · p-tosylate
- H-β-Ala-Obzl.TosOH
- H-β-Ala-Obzl·TosOH
- H-β-Ala-OBzl•TosOH
- β-Alanine benzyl ester 4-toluenesulfonate salt
- β-Alanine benzyl ester p-toluenesulfonate salt
- -Alanine Benzyl Ester p-Toluenesulfonate
- Benzyl 3-aminopropanoate 4-methylbenzenesulfonate
- benzyl 3-aminopropanoate tosylate
- beta
- H-beta-Ala-Obzl Tos
- p-toluenesulphonic acid salt
- β-Alanine Benzyl Ester p-Toluenesulfonate
- h-beta-ala-obzl p-tosylate
- h-beta-ala-obzl tos-oh
- beta-alanine benzyl ester 4-toluenesulfonate salt
- beta-alanine benzyl ester p-tosylate
- beta-alanine benzyl ester ptsa
- H-beta-Ala-Obzl.TosOH
- H-
- A-Ala-Obzl.TosOH
- betaAla-OBzl.TosOH
- PubChem12070
- H--Ala-OBzl p-tosylate
- H-beta-Ala-OBzl yenTos-OH
- FRHWYVGCFUQMJR-UHFFFAOYSA-N
- beta-alanine benzyl ester tosylate
- beta alanine benzyl ester tosylate
- AS-12229
- AKOS015842545
- B-alanine benzyl ester P-toluenesulfonate
- SCHEMBL717926
- beta-alanine-benzyl ester-p-toluenesulfonic acid salt
- H-beta-Ala-OBzl.Tos-OH
- beta;-Alanine Benzyl Ester p-Toluenesulfonate
- MFCD00039061
- benzyl 3-aminopropionate p-toluenesulfonic acid salt
- CS-W009807
- beta -Alanine benzyl ester p-toluenesulfonate
- 4-Methylbenzene-1-sulfonic acid--benzyl beta-alaninate (1/1)
- beta-Alanine benzyl ester p-toluenesulfnate salt
- benzyl 3-aminopropanoate; 4-methylbenzenesulfonic acid
- SY020901
- FT-0638660
- DTXSID90542368
- L-Alaninebenzyl ester4-toluenesulfonate
- Benzyl 3-aminopropanoate p-toluenesulfonate
- H-beta-Alanine benzyl ester tosylate
- benzyl 3-aminopropanoate;4-methylbenzenesulfonic acid
- J-519842
- I(2)-Alanine benzyl ester p-toluenesulfnate salt
- beta-alanine benzyl ester p-toluenesulphonate
- F2191-0289
- A818842
- 3-amino-propionic acid benzyl ester toluene-4-sulfonic acid
- 27019-47-2
- BENZYL 3-AMINOPROPANOATE; PARA-TOLUENE SULFONATE
- A11515
- A1423
- DB-047131
- H-?-Ala-Obzl.TosOH
- A-Alanine Benzyl Ester p-Toluenesulfonate
-
- MDL： MFCD00039061
- Inchi： 1S/C10H13NO2.C7H8O3S/c11-7-6-10(12)13-8-9-4-2-1-3-5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-5H,6-8,11H2;2-5H,1H3,(H,8,9,10)
- InChI Key： FRHWYVGCFUQMJR-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C(CCN)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 351.11400
- Monoisotopic Mass: 180.102454
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 359
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 115
Experimental Properties
- Color/Form: Not determined
- Melting Point: 138-139°C
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 115.07000
- LogP: 4.10140
- Solubility: Not determined
- Vapor Pressure: No data available
beta-Alanine benzyl ester p-toluenesulfonate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany：3
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Storage temperature -20 ° C
beta-Alanine benzyl ester p-toluenesulfonate Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
beta-Alanine benzyl ester p-toluenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I120063-10mg |
β-Alanine Benzyl Ester p-Toluenesulfonate Salt |
27019-47-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I120063-50mg |
β-Alanine Benzyl Ester p-Toluenesulfonate Salt |
27019-47-2 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I120063-100mg |
β-Alanine Benzyl Ester p-Toluenesulfonate Salt |
27019-47-2 | 100mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB124916-10 g |
beta-Alanine benzyl ester p-toluenesulfonate, 98%; . |
27019-47-2 | 98% | 10 g |
€89.30 | 2023-07-20 | |
| abcr | AB124916-25 g |
beta-Alanine benzyl ester p-toluenesulfonate, 98%; . |
27019-47-2 | 98% | 25 g |
€113.20 | 2023-07-20 | |
| abcr | AB124916-100 g |
beta-Alanine benzyl ester p-toluenesulfonate, 98%; . |
27019-47-2 | 98% | 100 g |
€223.40 | 2023-07-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021888-100g |
beta-Alanine benzyl ester p-toluenesulfonate |
27019-47-2 | 98% | 100g |
￥397 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021888-25g |
beta-Alanine benzyl ester p-toluenesulfonate |
27019-47-2 | 98% | 25g |
￥116 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021888-5g |
beta-Alanine benzyl ester p-toluenesulfonate |
27019-47-2 | 98% | 5g |
￥36 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021888-1g |
beta-Alanine benzyl ester p-toluenesulfonate |
27019-47-2 | 98% | 1g |
￥29 | 2023-09-09 |
beta-Alanine benzyl ester p-toluenesulfonate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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